molecular formula C7H14O3 B8578964 (2-Ethyl-1,3-dioxan-2-yl)methanol

(2-Ethyl-1,3-dioxan-2-yl)methanol

Cat. No.: B8578964
M. Wt: 146.18 g/mol
InChI Key: IQIHTIUTLUNZFF-UHFFFAOYSA-N
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Description

(2-Ethyl-1,3-dioxan-2-yl)methanol is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H14O3

Molecular Weight

146.18 g/mol

IUPAC Name

(2-ethyl-1,3-dioxan-2-yl)methanol

InChI

InChI=1S/C7H14O3/c1-2-7(6-8)9-4-3-5-10-7/h8H,2-6H2,1H3

InChI Key

IQIHTIUTLUNZFF-UHFFFAOYSA-N

Canonical SMILES

CCC1(OCCCO1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (2-ethyl-1,3-dioxan-2-yl)methyl benzoate (4.33 g, 17.3 mmol), potassium carbonate (4.95 g, 35.9 mmol), tetrahydrofuran (50 ml), and water (20 ml) was stirred at room temperature for 11 hours. A 5N aqueous sodium hydroxide solution (2 ml) was added to the mixture, which was stirred at room temperature for 7 hours and then methanol (50 ml) was added thereto, which was stirred at room temperature for 4 hours. The reaction mixture was concentrated under reduced pressure. Ethyl acetate was added to the residue and insoluble matter was removed by filtration. The filtrate was concentrated under reduced pressure. The residue was dissolved in heptane/ethyl acetate and subjected to silica gel column chromatography (elution solvent: n-heptane/ethyl acetate=2/1→1/1) to obtain the title compound (2.35 g, 92.9%) as a colorless oil.
Name
(2-ethyl-1,3-dioxan-2-yl)methyl benzoate
Quantity
4.33 g
Type
reactant
Reaction Step One
Quantity
4.95 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
92.9%

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